1-[[2-(1-Benzotriazolyl)-1-oxoethyl]amino]-3-cyclohexylthiourea
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Overview
Description
1-[[2-(1-benzotriazolyl)-1-oxoethyl]amino]-3-cyclohexylthiourea is a member of benzotriazoles.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-[[2-(1-Benzotriazolyl)-1-oxoethyl]amino]-3-cyclohexylthiourea is involved in the synthesis of various heterocyclic compounds. For example, it has been used in the synthesis of 1,4-benzothiazepines and 1,4-benzoxazepines through Lewis acid-mediated cyclizations (Katritzky, Xu, He, & Mehta, 2001). These compounds have potential applications in medicinal chemistry and drug design.
Preparation of Peptide Mimetics and Conjugates
N-(Protected α-aminoacyl)benzotriazoles, closely related to the given compound, are powerful acylating agents used for preparing peptides, peptide mimetics, and conjugates (Küçükbay & Buğday, 2014). This application is significant in the field of biochemistry and pharmaceuticals, aiding in the development of new therapeutic agents.
Antitumor Properties
Benzotriazole derivatives have been studied for their role in DNA cleavage, which is crucial in antitumor activity. A related compound, 3-amino-1,2,4-benzotriazine 1,4-dioxide, demonstrates its biological activity from DNA cleavage, essential in its antitumor properties (Daniels & Gates, 1996).
Fluorescent Probes for NO and Nitrite Detection
A study on a BODIPY-based dual-responsive turn-on fluorescent probe, which includes a benzotriazolyl group, highlights its application in detecting NO and nitrite, relevant in biological and pharmacological studies (Zhang et al., 2018).
Synthesis of Thioureas
The compound is used in the synthesis of thioureas, as evident in the study involving 1-(alkyl/arylthiocarbamoyl)benzotriazoles, which are synthesized from related compounds and act as isothiocyanate equivalents (Katritzky, Ledoux, Witek, & Nair, 2004). Thioureas have numerous applications in organic synthesis and medicinal chemistry.
Synthesis of 2-Amino-1,3-benzoselenazole
Research shows the synthesis of 2-amino-1,3-benzoselenazoles from isothiocyanates under metal-free cyclization conditions, where the compound can potentially play a role (Ichikawa, Miyashi, Ishigaki, & Mitsuhashi, 2020).
Properties
Molecular Formula |
C15H20N6OS |
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Molecular Weight |
332.4 g/mol |
IUPAC Name |
1-[[2-(benzotriazol-1-yl)acetyl]amino]-3-cyclohexylthiourea |
InChI |
InChI=1S/C15H20N6OS/c22-14(10-21-13-9-5-4-8-12(13)17-20-21)18-19-15(23)16-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,22)(H2,16,19,23) |
InChI Key |
IBPRMHMWTMPCPV-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC(=S)NNC(=O)CN2C3=CC=CC=C3N=N2 |
Canonical SMILES |
C1CCC(CC1)NC(=S)NNC(=O)CN2C3=CC=CC=C3N=N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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